Cas no 1421477-96-4 (3-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-1-(3-phenylpropyl)urea)

3-{2-(2-Fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-1-(3-phenylpropyl)urea is a synthetic organic compound featuring a thiazole core substituted with a fluorophenyl group and a urea linkage. Its structural design incorporates both aromatic and heterocyclic components, which may enhance binding affinity and selectivity in biochemical applications. The presence of the fluorophenyl group can improve metabolic stability and lipophilicity, while the urea moiety offers potential hydrogen-bonding interactions, making it suitable for targeting specific enzymes or receptors. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly in the development of kinase inhibitors or modulators of protein-protein interactions. Its well-defined structure allows for precise modifications to optimize pharmacological properties.

3-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-1-(3-phenylpropyl)urea structure

1421477-96-4 structure

Product Name:3-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-1-(3-phenylpropyl)urea

CAS No:1421477-96-4

MF:C₂₁H₂₂FN₃OS

MW:383.482286930084

CID:6349161

PubChem ID:71795551

Update Time:2025-05-27

3-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-1-(3-phenylpropyl)urea Chemical and Physical Properties

Names and Identifiers

- 3-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-1-(3-phenylpropyl)urea
- 1421477-96-4
- 1-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)-3-(3-phenylpropyl)urea
- 3-{[2-(2-FLUOROPHENYL)-4-METHYL-1,3-THIAZOL-5-YL]METHYL}-1-(3-PHENYLPROPYL)UREA
- VU0542313-1
- AKOS024546383
- 1-[[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-3-(3-phenylpropyl)urea
- F6261-2534
- Inchi： 1S/C21H22FN3OS/c1-15-19(27-20(25-15)17-11-5-6-12-18(17)22)14-24-21(26)23-13-7-10-16-8-3-2-4-9-16/h2-6,8-9,11-12H,7,10,13-14H2,1H3,(H2,23,24,26)
- InChI Key： KBOJCVZOFJLIKI-UHFFFAOYSA-N
- SMILES： S1C(C2C=CC=CC=2F)=NC(C)=C1CNC(NCCCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 383.14676167g/mol
Monoisotopic Mass: 383.14676167g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 461
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 82.3Å²

3-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-1-(3-phenylpropyl)urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6261-2534-2μmol	3-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-(3-phenylpropyl)urea	1421477-96-4	2μmol	$57.0	2023-09-09
Life Chemicals	F6261-2534-5μmol	3-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-(3-phenylpropyl)urea	1421477-96-4	5μmol	$63.0	2023-09-09
Life Chemicals	F6261-2534-10μmol	3-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-(3-phenylpropyl)urea	1421477-96-4	10μmol	$69.0	2023-09-09
Life Chemicals	F6261-2534-20μmol	3-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-(3-phenylpropyl)urea	1421477-96-4	20μmol	$79.0	2023-09-09
Life Chemicals	F6261-2534-1mg	3-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-(3-phenylpropyl)urea	1421477-96-4	1mg	$54.0	2023-09-09
Life Chemicals	F6261-2534-2mg	3-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-(3-phenylpropyl)urea	1421477-96-4	2mg	$59.0	2023-09-09
Life Chemicals	F6261-2534-3mg	3-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-(3-phenylpropyl)urea	1421477-96-4	3mg	$63.0	2023-09-09
Life Chemicals	F6261-2534-4mg	3-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-(3-phenylpropyl)urea	1421477-96-4	4mg	$66.0	2023-09-09
Life Chemicals	F6261-2534-5mg	3-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-(3-phenylpropyl)urea	1421477-96-4	5mg	$69.0	2023-09-09
Life Chemicals	F6261-2534-10mg	3-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-(3-phenylpropyl)urea	1421477-96-4	10mg	$79.0	2023-09-09

3-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-1-(3-phenylpropyl)urea Related Literature

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